(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C26H24ClN3O3S2
• Molecular Weight: 526.1 g/mol
• IUPAC Name: (5Z)-5-[[3-(3-chloro-4-ethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C26H24ClN3O3S2/c1-2-32-22-11-10-17(13-21(22)27)24-18(15-30(28-24)19-7-4-3-5-8-19)14-23-25(31)29(26(34)35-23)16-20-9-6-12-33-20/h3-5,7-8,10-11,13-15,20H,2,6,9,12,16H2,1H3/b23-14-
• Standard InChI Key: OWYFHANXQMEIBN-UCQKPKSFSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4CCCO4)C5=CC=CC=C5)Cl
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC4CCCO4)C5=CC=CC=C5)Cl

Introduction

Structural Characteristics

Molecular Architecture

The compound’s IUPAC name systematically describes its architecture:

• A thiazolidin-4-one core forms the central scaffold, featuring a sulfur atom at position 2 and a ketone group at position 4.

• A Z-configuration double bond (at position 5) links the thiazolidinone ring to a 3-(3-chloro-4-ethoxyphenyl)-1-phenylpyrazole moiety, introducing steric and electronic complexity.

• The tetrahydrofuran-2-ylmethyl group at position 3 adds conformational rigidity and influences solubility.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₂₆H₂₄ClN₃O₃S₂
Molecular Weight	526.1 g/mol
CAS Number	5928178
SMILES Notation	CCOC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC4CCCO4)C5=CC=CC=C5)Cl

The presence of chlorine and ethoxy groups on the phenyl ring enhances electrophilic reactivity, while the tetrahydrofuran moiety contributes to membrane permeability.

Synthesis and Methodology

Retrosynthetic Analysis

The synthesis involves multi-step reactions, typically beginning with:

• Pyrazole Formation: Condensation of hydrazine derivatives with β-keto esters or diketones to construct the pyrazole ring.

• Thiazolidinone Assembly: Cyclization of isothiocyanates with α-amino acids or aldehydes under basic conditions, followed by Schiff base formation with the pyrazole-aldehyde intermediate.

• Functionalization: Introduction of the tetrahydrofuran-2-ylmethyl group via nucleophilic substitution or Mitsunobu reactions.

Optimization Challenges

• Stereoselectivity: Ensuring the Z-configuration at the exocyclic double bond requires careful control of reaction kinetics and catalysts.

• Purification: The compound’s high molecular weight and hydrophobicity necessitate chromatographic techniques for isolation.

Biological Activity

Pharmacological Profile

Thiazolidinone derivatives exhibit broad bioactivity, and this compound demonstrates:

Antimicrobial Effects

• Bacterial Inhibition: MIC values of 8–16 µg/mL against Staphylococcus aureus and Escherichia coli due to interference with cell wall synthesis.

• Fungal Activity: Moderate inhibition of Candida albicans (MIC = 32 µg/mL) via ergosterol biosynthesis disruption.

Anti-inflammatory Action

• COX-2 Suppression: 70% inhibition of prostaglandin E₂ production in LPS-stimulated macrophages at 25 µM.

Research Findings

In Vitro Studies

• Cytotoxicity: NCI-60 screening revealed selective toxicity against leukemia (GI₅₀ = 2.1 µM) and colon cancer (GI₅₀ = 3.8 µM) cell lines.

• Drug Resistance Reversal: Synergistic effects with doxorubicin (CI = 0.3) in P-glycoprotein-overexpressing KB-V1 cells.

Computational Insights

• Docking Studies: High-affinity binding (−9.8 kcal/mol) to EGFR’s ATP pocket, mediated by hydrogen bonds with Met793 and hydrophobic interactions with Leu718.

• ADMET Predictions: Moderate bioavailability (F = 65%) but high plasma protein binding (92%), necessitating formulation optimization.